molecular formula C11H11N3O B8712713 4-Oxo-1-(pyrimidin-2-yl)cyclohexanecarbonitrile

4-Oxo-1-(pyrimidin-2-yl)cyclohexanecarbonitrile

Cat. No. B8712713
M. Wt: 201.22 g/mol
InChI Key: ZIKKKIWXEOXJAG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Oxo-1-(pyrimidin-2-yl)cyclohexanecarbonitrile is a useful research compound. Its molecular formula is C11H11N3O and its molecular weight is 201.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Oxo-1-(pyrimidin-2-yl)cyclohexanecarbonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Oxo-1-(pyrimidin-2-yl)cyclohexanecarbonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-Oxo-1-(pyrimidin-2-yl)cyclohexanecarbonitrile

Molecular Formula

C11H11N3O

Molecular Weight

201.22 g/mol

IUPAC Name

4-oxo-1-pyrimidin-2-ylcyclohexane-1-carbonitrile

InChI

InChI=1S/C11H11N3O/c12-8-11(4-2-9(15)3-5-11)10-13-6-1-7-14-10/h1,6-7H,2-5H2

InChI Key

ZIKKKIWXEOXJAG-UHFFFAOYSA-N

Canonical SMILES

C1CC(CCC1=O)(C#N)C2=NC=CC=N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

The crude methyl 5-cyano-2-oxo-5-(pyrimidin-2-yl)cyclohexanecarboxylate was completely dissolved in THF/MeOH (1/1, 8 mL) and the clear solution was treated with 1 M aqueous KOH (3.0 mL, 1.2 equiv.) and H2O (2.5 mL). After being refluxed for 24 h, The organic solvent was removed under reduced pressure. The concentrated reaction was diluted (H2O), neutralized (10% citric acid) and extracted (3×DCM). The combined organics were dried (Na2SO4) and concentrated under reduced pressure to provide 4-oxo-1-(pyrimidin-2-yl)cyclohexanecarbonitrile (333 mg, 1.66 mmol, 68% yield) as a yellow solid.
Name
methyl 5-cyano-2-oxo-5-(pyrimidin-2-yl)cyclohexanecarboxylate
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0 (± 1) mol
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reactant
Reaction Step One
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THF MeOH
Quantity
8 mL
Type
solvent
Reaction Step One
Name
Quantity
3 mL
Type
reactant
Reaction Step Two
Name
Quantity
2.5 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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